N-(1,3-benzodioxol-5-yl)-2-[2-methyl-4-(propylsulfamoyl)phenoxy]acetamide

• Molecular Formula: C19H22N2O6S
• Molecular Weight: 406.5 g/mol
• IUPAC Name: N-(1,3-benzodioxol-5-yl)-2-[2-methyl-4-(propylsulfamoyl)phenoxy]acetamide
• InChI: InChI=1S/C19H22N2O6S/c1-3-8-20-28(23,24)15-5-7-16(13(2)9-15)25-11-19(22)21-14-4-6-17-18(10-14)27-12-26-17/h4-7,9-10,20H,3,8,11-12H2,1-2H3,(H,21,22)
• InChI Key: CRDIEWTZGDQBKR-UHFFFAOYSA-N
• Canonical SMILES: CCCNS(=O)(=O)C1=CC(=C(C=C1)OCC(=O)NC2=CC3=C(C=C2)OCO3)C

Description

“N-(1,3-benzodioxol-5-yl)-2-[2-methyl-4-(propylsulfamoyl)phenoxy]acetamide” is a synthetic organic compound that belongs to the class of acetamides

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of “N-(1,3-benzodioxol-5-yl)-2-[2-methyl-4-(propylsulfamoyl)phenoxy]acetamide” typically involves multiple steps:

Formation of the Benzodioxole Ring: This can be achieved through the cyclization of catechol derivatives with formaldehyde.

Introduction of the Phenoxy Group: This step involves the reaction of the benzodioxole intermediate with a suitable phenol derivative under basic conditions.

Attachment of the Sulfamoyl Group: The phenoxy intermediate is then reacted with a sulfonamide derivative to introduce the sulfamoyl group.

Acetamide Formation: Finally, the compound is acetylated to form the acetamide group.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the above synthetic routes to maximize yield and purity. This could include the use of catalysts, controlled reaction conditions, and purification techniques such as recrystallization or chromatography.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound may undergo oxidation reactions, particularly at the benzodioxole ring or the phenoxy group.

Reduction: Reduction reactions could target the sulfamoyl group or the acetamide group.

Substitution: The compound can participate in substitution reactions, especially at the aromatic rings.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) may be used.

Substitution: Halogenating agents like bromine (Br2) or chlorinating agents like thionyl chloride (SOCl2) are often employed.

Major Products

The major products of these reactions would depend on the specific conditions and reagents used. For example, oxidation might yield quinones, while reduction could produce amines or alcohols.

Scientific Research Applications

Chemistry: As a reagent or intermediate in organic synthesis.

Biology: Potential use in biochemical assays or as a probe for studying enzyme activity.

Medicine: Possible applications in drug development, particularly for targeting specific enzymes or receptors.

Industry: Use in the production of specialty chemicals or materials.

Mechanism of Action

The mechanism of action for this compound would depend on its specific application. Generally, it could interact with molecular targets such as enzymes, receptors, or nucleic acids. The benzodioxole and phenoxy groups might facilitate binding to these targets, while the sulfamoyl group could modulate the compound’s reactivity and stability.

Comparison with Similar Compounds

Similar Compounds

• N-(1,3-benzodioxol-5-yl)-2-bromobutanamide
• N-(1,3-benzodioxol-5-yl)-4-piperidinamine dihydrochloride
• 2-Bromo-N-butyl-N-methylbutanamide

Uniqueness

“N-(1,3-benzodioxol-5-yl)-2-[2-methyl-4-(propylsulfamoyl)phenoxy]acetamide” is unique due to the combination of its benzodioxole, phenoxy, and sulfamoyl groups. This combination imparts distinct chemical properties and potential biological activities that differentiate it from other similar compounds.